Cas no 2288710-62-1 (Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate)

• Product Name: Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate
• CAS No: 2288710-62-1
• MF: C₁₅H₁₈F₂N₂O₃
• MW: 312.311830997467
• CID: 5523935
• Update Time: 2025-05-22

Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate
• Carbamic acid, N-[2-(4,4-difluoro-1-piperidinyl)-2-oxoethyl]-, phenylmethyl ester

• Inchi： 1S/C15H18F2N2O3/c16-15(17)6-8-19(9-7-15)13(20)10-18-14(21)22-11-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,18,21)
• InChI Key： JEBXONRTJYEPBY-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC(N1CCC(F)(F)CC1)=O

Additional information on Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate

Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate (CAS No. 2288710-62-1): A Comprehensive Overview

Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate (CAS No. 2288710-62-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of carbamate derivatives, which are widely recognized for their versatility in medicinal chemistry and drug development. With its unique structural features, including a 4,4-difluoropiperidine moiety, this molecule offers intriguing possibilities for researchers exploring novel bioactive agents.

The molecular structure of Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate combines several pharmacologically relevant elements. The benzyl carbamate group provides potential for hydrogen bonding interactions, while the difluoropiperidine component enhances metabolic stability—a feature highly sought after in modern drug design. These characteristics make it particularly interesting for researchers investigating central nervous system (CNS) targets and enzyme inhibitors, as these structural motifs are commonly found in compounds active against such biological targets.

Recent trends in pharmaceutical research highlight growing interest in fluorinated compounds like Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate. The incorporation of fluorine atoms, as seen in the 4,4-difluoropiperidine segment, has become a strategic approach in drug discovery due to fluorine's ability to modulate physicochemical properties. This aligns with current industry focus on developing compounds with improved blood-brain barrier permeability and target selectivity—key considerations in addressing challenging therapeutic areas such as neurodegenerative diseases and psychiatric disorders.

Synthetic applications of Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate (CAS No. 2288710-62-1) extend to its potential use as a building block or intermediate in multi-step organic syntheses. The presence of both carbamate and amide functionalities makes it valuable for constructing more complex molecular architectures. Researchers particularly value such intermediates when developing peptidomimetics or small molecule modulators of biological targets, where controlled introduction of specific functional groups is crucial.

From a chemical properties perspective, Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate demonstrates characteristics typical of its structural class. The compound is expected to show moderate polarity due to its polar functional groups, suggesting reasonable solubility in common organic solvents. This solubility profile makes it practical for various chemical transformations and purification processes. The difluoropiperidine component may contribute to enhanced stability against metabolic degradation, a feature that pharmaceutical chemists frequently incorporate into lead optimization programs.

The potential biological activities of Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate have sparked interest in academic and industrial research settings. While specific pharmacological data may require further investigation, the structural analogy to known bioactive compounds suggests possible interactions with G-protein coupled receptors (GPCRs) or kinase enzymes. These targets represent major focus areas in contemporary drug discovery, particularly for conditions ranging from metabolic disorders to inflammatory diseases.

Quality considerations for Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate (CAS No. 2288710-62-1) emphasize the importance of rigorous characterization. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are typically employed to verify purity and structural integrity. These quality control measures ensure reliability for research applications, particularly when the compound serves as a critical intermediate in synthetic pathways.

Storage and handling recommendations for Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper precautions including storage in cool, dry environments and protection from moisture and light help maintain stability. These considerations align with best practices in research chemical management and support reproducible experimental outcomes.

The commercial availability of Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate from specialized chemical suppliers facilitates access for research purposes. Current market trends indicate growing demand for such fluorinated building blocks, reflecting broader industry shifts toward compounds with optimized physicochemical properties. Researchers can typically obtain this compound in quantities suitable for medicinal chemistry exploration and structure-activity relationship studies.

Future research directions involving Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate may explore its incorporation into more complex molecular frameworks. The combination of its carbamate protection potential and fluorine-enhanced properties presents opportunities for developing novel compounds addressing unmet medical needs. As the pharmaceutical industry continues to emphasize molecular innovation and targeted therapies, such specialized intermediates will likely maintain their importance in drug discovery pipelines.

In conclusion, Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate (CAS No. 2288710-62-1) represents a valuable chemical entity with multiple applications in pharmaceutical research and development. Its unique structural features, combining carbamate functionality with a difluorinated heterocycle, offer interesting possibilities for medicinal chemistry and drug design. As research into fluorinated compounds and bioactive intermediates continues to advance, this compound is well-positioned to contribute to innovations in therapeutic agent development and chemical biology.